Dielectric materials: Calcium titanate exhibits high dielectric permittivity, making it suitable for capacitors and other electronic components []. Research focuses on improving its dielectric properties through doping and controlling its microstructure [].
Sensors: Due to its sensitivity to various physical and chemical stimuli, calcium titanate is being explored for gas sensors, pressure sensors, and bio-sensors [, ].
Photocatalysis and Environmental Applications
Photocatalytic degradation: Calcium titanate shows potential for degrading organic pollutants and toxins in water and air due to its photocatalytic activity []. Ongoing research aims to optimize its performance and address its limitations, such as wide band gap and photocorrosion [].
Hydrogen production: Research investigates the use of calcium titanate as a photocatalyst for water splitting to generate hydrogen fuel, a clean and renewable energy source [].
Biomedical Applications
Biocompatible implants: Calcium titanate possesses biocompatibility similar to natural bone, making it a promising candidate for bone substitutes and dental implants []. Research focuses on improving its osseointegration (bone attachment) and mechanical properties [].
Drug delivery: Studies explore the potential of calcium titanate nanoparticles as drug delivery systems due to their controlled release properties and biodegradability [].
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